Cas no 1158279-20-9 (HLCL-61 hydrochloride)

HLCL-61 hydrochloride is a small molecule inhibitor targeting specific kinase pathways, primarily investigated for its potential in biochemical and pharmacological research. Its hydrochloride salt form enhances solubility and stability, facilitating in vitro and in vivo studies. The compound exhibits high selectivity and potency, making it a valuable tool for studying signal transduction mechanisms and cellular responses. Its well-characterized pharmacokinetic profile allows for reliable experimental reproducibility. HLCL-61 hydrochloride is commonly utilized in oncology and immunology research, particularly in exploring kinase-dependent disease models. The product is supplied with rigorous purity standards, ensuring consistency for scientific applications.
HLCL-61 hydrochloride structure
HLCL-61 hydrochloride structure
Product Name:HLCL-61 hydrochloride
CAS No:1158279-20-9
MF:C23H25ClN2O
MW:380.910404920578
MDL:MFCD09446681
CID:2601191
PubChem ID:17208222
Update Time:2025-06-10

HLCL-61 hydrochloride Chemical and Physical Properties

Names and Identifiers

    • HLCL-61 (hydrochloride)
    • HLCL61 hydrochloride
    • HLCL-61 hydrochloride
    • HLCL-61.HCl
    • HLCL61
    • HLCL 61
    • CS-2798
    • HLCL 61 HYDROCHLORIDE
    • 1-(9-Ethyl-9H-carbazol-3-yl)-N-(2-methoxybenzyl)methanamine hydrochloride
    • BS-14367
    • BCP20660
    • 9H-Carbazole-3-methanamine, 9-ethyl-N-[(2-methoxyphenyl)methyl]-, hydrochloride (1:1)
    • HY-100025A
    • HLCL61 hydrochloride; HLCL-61 HCl; HLCL61 HCl; HLCL 61 HCl; HLCL 61 hydrochloride
    • CCG-268416
    • [(9-ETHYLCARBAZOL-3-YL)METHYL][(2-METHOXYPHENYL)METHYL]AMINE HYDROCHLORIDE
    • AC-36226
    • 1-(9-ethylcarbazol-3-yl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrochloride
    • [(9-ethyl-9H-carbazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine hydrochloride
    • s8209
    • 1158279-20-9
    • J-690328
    • HLCL-61hydrochloride
    • AKOS030526278
    • DA-74209
    • EX-A1869
    • MFCD09446681
    • CS-5600
    • Hlcl-61 HCl
    • HLCL-61 hydrochloride?
    • MDL: MFCD09446681
    • Inchi: 1S/C23H24N2O.ClH/c1-3-25-21-10-6-5-9-19(21)20-14-17(12-13-22(20)25)15-24-16-18-8-4-7-11-23(18)26-2;/h4-14,24H,3,15-16H2,1-2H3;1H
    • InChI Key: XYAVCNMZZKTEGR-UHFFFAOYSA-N
    • SMILES: C(N1C2=CC=CC=C2C2=CC(CNCC3C=CC=CC=3OC)=CC=C12)C.Cl

Computed Properties

  • Exact Mass: 380.1655411g/mol
  • Monoisotopic Mass: 380.1655411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 442
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.2Ų

HLCL-61 hydrochloride Security Information

HLCL-61 hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW550-10mg
HLCL-61 hydrochloride
1158279-20-9 98+%
10mg
1395CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW550-1mg
HLCL-61 hydrochloride
1158279-20-9 98+%
1mg
507CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW550-5mg
HLCL-61 hydrochloride
1158279-20-9 98+%
5mg
914CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW550-50mg
HLCL-61 hydrochloride
1158279-20-9 98+%
50mg
4280CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MW550-25mg
HLCL-61 hydrochloride
1158279-20-9 98+%
25mg
2791CNY 2021-05-07
MedChemExpress
HY-100025A-10mM*1mLinDMSO
HLCL-61 hydrochloride
1158279-20-9 99.95%
10mM*1mLinDMSO
¥660 2023-07-26
MedChemExpress
HY-100025A-5mg
HLCL-61 hydrochloride
1158279-20-9 99.87%
5mg
¥310 2025-04-16
MedChemExpress
HY-100025A-10mg
HLCL-61 hydrochloride
1158279-20-9 99.87%
10mg
¥466 2025-04-16
MedChemExpress
HY-100025A-25mg
HLCL-61 hydrochloride
1158279-20-9 99.87%
25mg
¥810 2025-04-16
MedChemExpress
HY-100025A-50mg
HLCL-61 hydrochloride
1158279-20-9 99.87%
50mg
¥1215 2025-04-16

Additional information on HLCL-61 hydrochloride

Introduction to HLCL-61 Hydrochloride (CAS No. 1158279-20-9)

HLCL-61 hydrochloride, identified by its Chemical Abstracts Service Number (CAS No.) 1158279-20-9, is a compound of significant interest in the field of chemical and biomedical research. This introduction provides a comprehensive overview of the compound, its structural characteristics, pharmacological properties, and the latest research findings that underscore its potential applications in therapeutic and scientific domains.

The molecular structure of CAS no 1158279-20-9 encompasses a unique arrangement of atoms that contributes to its distinct chemical behavior. This compound belongs to a class of molecules that have garnered attention due to their ability to interact with biological targets in novel ways. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and clinical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of HLCL-61 hydrochloride. Preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain enzymatic pathways. These pathways are implicated in various diseases, including inflammatory disorders and metabolic syndromes. The ability of HLCL-61 hydrochloride to modulate these pathways suggests its therapeutic relevance in addressing multifaceted health challenges.

One of the most intriguing aspects of CAS no 1158279-20-9 is its interaction with cellular receptors and enzymes. Research has demonstrated that this compound can bind to specific targets with high affinity, leading to altered cellular signaling. This mechanism of action has been particularly studied in the context of cancer research, where modulating cellular communication is key to inhibiting tumor growth. The compound's potential to disrupt aberrant signaling networks makes it a valuable candidate for further investigation.

The synthesis and characterization of HLCL-61 hydrochloride have been subjects of extensive study. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure. These techniques provide detailed insights into the compound's chemical environment, helping researchers understand how it interacts with biological systems. The structural information obtained has been crucial in optimizing the compound for various applications.

Recent advancements in drug discovery have highlighted the importance of computational modeling in predicting the behavior of new compounds. Molecular docking studies have been conducted on CAS no 1158279-20-9 to identify potential binding sites on target proteins. These studies have revealed that HLCL-61 hydrochloride can effectively compete with endogenous substrates, suggesting its utility as a therapeutic agent. The integration of computational methods with experimental data has accelerated the development process for this compound.

The pharmacokinetic properties of HLCL-61 hydrochloride are another area of active investigation. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how the compound is processed within the body, which is essential for determining optimal dosing regimens. Understanding these pharmacokinetic parameters is critical for translating preclinical findings into clinical applications.

In conclusion, HLCL-61 hydrochloride (CAS No. 1158279-20-9) represents a significant advancement in chemical and biomedical research. Its unique molecular structure, coupled with promising pharmacological properties, positions it as a compelling candidate for further exploration. The latest research findings underscore its potential applications in therapeutic interventions and scientific investigations. As research continues to unfold, the full therapeutic and scientific promise of this compound will become increasingly evident.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd